Cas no 2138083-68-6 (4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole)

4-(Azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with an azetidine moiety, a methyl group, and an isopropyl group. The presence of the azetidin-3-yloxy methyl group enhances its potential as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules. Its structural complexity allows for selective modifications, making it valuable in the development of pharmacologically active compounds. The compound's stability and well-defined reactivity profile contribute to its utility in organic synthesis and drug discovery applications. Its unique scaffold may offer advantages in binding affinity and selectivity for target proteins.
4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole structure
2138083-68-6 structure
Product Name:4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole
CAS No:2138083-68-6
MF:C11H19N3O
MW:209.288062334061
CID:6075632
PubChem ID:165863233
Update Time:2025-05-28

4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole
    • EN300-1146866
    • 4-[(azetidin-3-yloxy)methyl]-3-methyl-1-(propan-2-yl)-1H-pyrazole
    • 2138083-68-6
    • Inchi: 1S/C11H19N3O/c1-8(2)14-6-10(9(3)13-14)7-15-11-4-12-5-11/h6,8,11-12H,4-5,7H2,1-3H3
    • InChI Key: JRXMHBATDIGPRL-UHFFFAOYSA-N
    • SMILES: O(CC1C(C)=NN(C=1)C(C)C)C1CNC1

Computed Properties

  • Exact Mass: 209.152812238g/mol
  • Monoisotopic Mass: 209.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 39.1Ų

4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole Pricemore >>

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Additional information on 4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole

Comprehensive Overview of 4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole (CAS No. 2138083-68-6)

The compound 4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole (CAS No. 2138083-68-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an azetidine ring and a pyrazole core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors. This compound is often discussed in the context of drug discovery and medicinal chemistry, where its synthetic versatility and pharmacophoric properties are highly valued.

In recent years, the demand for heterocyclic compounds like 4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole has surged due to their role in developing novel therapeutics. The azetidine moiety, in particular, is a hotspot in modern chemistry because of its conformational rigidity and hydrogen-bonding capacity, which are critical for optimizing drug-like properties. This compound's pyrazole ring further enhances its appeal, as pyrazole derivatives are known for their anti-inflammatory, antimicrobial, and anticancer activities. Such attributes align with current trends in precision medicine and targeted therapy, making it a subject of intense study.

From a synthetic perspective, 4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole exemplifies the growing importance of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods and microwave-assisted reactions to produce this compound more efficiently, reducing waste and energy consumption. These advancements resonate with the global push toward environmentally friendly chemical processes, a topic frequently searched in academic and industrial circles. Additionally, the compound's solubility and stability profiles are being optimized to meet the stringent requirements of formulation science.

The pharmacological potential of 4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole is another area of keen interest. Preliminary studies suggest its applicability in central nervous system (CNS) disorders, owing to its ability to cross the blood-brain barrier. This aligns with the rising prevalence of neurodegenerative diseases and the urgent need for innovative treatments. Moreover, its structural analogs are being investigated for metabolic diseases, further broadening its therapeutic scope. Such diverse applications make it a recurring keyword in patent literature and research publications.

In the agrochemical sector, 4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole is being explored for its potential as a crop protection agent. Its mode of action against pests and pathogens is under scrutiny, with early findings indicating low toxicity to non-target organisms. This is particularly relevant given the increasing emphasis on sustainable agriculture and integrated pest management. Farmers and agronomists frequently search for eco-friendly alternatives to conventional pesticides, and this compound could emerge as a viable option.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole, ensuring its purity and consistency. These methods are critical for quality control in both research and industrial-scale production. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in various applications. This level of detail is often sought after by chemists and lab technicians working with similar compounds.

In conclusion, 4-(azetidin-3-yloxy)methyl-3-methyl-1-(propan-2-yl)-1H-pyrazole (CAS No. 2138083-68-6) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from pharmaceuticals to agrochemicals, underscore its importance in contemporary research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture. Its story is a testament to the power of molecular design and innovation in shaping the future of science.

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